N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-indole-6-carboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-1H-indole-6-carboxamide
• InChI: InChI=1S/C20H19N5O2S/c26-19(14-4-3-13-7-8-21-16(13)12-14)22-9-10-24-20(27)25(15-5-6-15)18(23-24)17-2-1-11-28-17/h1-4,7-8,11-12,15,21H,5-6,9-10H2,(H,22,26)
• InChI Key: WIJIUZSVHPBNTF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3=CC4=C(C=C3)C=CN4)C5=CC=CS5
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol

Description

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-indole-6-carboxamide is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Properties

Research demonstrates the potential of structurally related compounds to exhibit antimicrobial and antioxidant activities. For instance, the synthesis of ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, containing 1,3-oxazol(idin)e and 5-thioxo-1,2,4-triazole among others, and their evaluation revealed moderate to good antimicrobial activities against various test microorganisms (Başoğlu et al., 2013). Another study synthesized ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, showing excellent antibacterial and antifungal activities, along with significant antioxidant potential (Raghavendra et al., 2016).

Anti-inflammatory and Anticancer Activities

Novel indole derivatives were synthesized and evaluated for their anti-inflammatory activity, where some compounds exhibited promising activity with a lower ulcerogenic liability compared to standard drugs (Verma et al., 1994). Additionally, compounds structurally related to N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1H-indole-6-carboxamide have been explored for their anticancer potential. For example, 1,2,4-Triazole-3-thiol derivatives bearing hydrazone moiety showed cytotoxicity against human melanoma, breast cancer, and pancreatic carcinoma cell lines, highlighting the compound's relevance in developing anticancer strategies (Šermukšnytė et al., 2022).